3-(1,3-benzodioxol-5-ylmethyl)-1-[(1-ethyl-1H-pyrazol-5-yl)sulfonyl]-3-methylpiperidine

• IUPAC Name: 3-(1,3-benzodioxol-5-ylmethyl)-1-(2-ethylpyrazol-3-yl)sulfonyl-3-methylpiperidine
• InChI: InChI=1S/C19H25N3O4S/c1-3-22-18(7-9-20-22)27(23,24)21-10-4-8-19(2,13-21)12-15-5-6-16-17(11-15)26-14-25-16/h5-7,9,11H,3-4,8,10,12-14H2,1-2H3
• InChI Key: RSCGCXBLMHAPJZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)S(=O)(=O)N2CCCC(C2)(C)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H25N3O4S
• Molecular Weight: 391.5 g/mol

Description

Synthesis Analysis

The synthesis of related complex molecules often involves multi-step reactions, starting from simpler precursors and employing conditions tailored to the formation of desired functional groups. For instance, compounds with 1,3,4-oxadiazole, sulfamoyl, and piperidine functionalities can be synthesized from aralkyl/aryl carboxylic acids through a series of steps, including the formation of heterocyclic nucleophiles and the subsequent reaction with electrophilic partners in suitable solvents like DMF (Aziz‐ur‐Rehman et al., 2017).

Molecular Structure Analysis

The analysis of the molecular structure of complex compounds is typically achieved through spectroscopic methods such as FT-IR, NMR, and X-ray crystallography. These techniques allow for the elucidation of structural parameters and the confirmation of the presence of specific functional groups or structural motifs within the molecule (K. Kumara et al., 2018).

Chemical Reactions and Properties

The chemical reactivity of such a compound would be influenced by its functional groups, leading to a variety of possible reactions. For example, sulfonamide derivatives have been explored for their potential antibacterial properties and ability to act as cyclooxygenase-2 (COX-2) inhibitors, demonstrating the chemical versatility of compounds containing sulfonyl and piperidine functionalities (Brijesh Kumar Srivastava et al., 2008).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, can be significantly affected by the molecular architecture of the compound. For instance, the crystalline structure, as revealed by X-ray diffraction, provides insights into the molecular arrangement and potential intermolecular interactions within the solid state (M. I. Attia et al., 2014).

Chemical Properties Analysis

Investigations into the chemical properties of such compounds often involve studying their reactivity towards different reagents, stability under various conditions, and the potential formation of new compounds through chemical transformations. The chemical behavior in the presence of catalysts or under specific conditions can reveal valuable information about the reactivity patterns and mechanisms of reactions involving complex molecules (S. Tayebi et al., 2011).